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Compound of Interest

Compound Name: O-7460

Cat. No.: B571607 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction
O-7460 is a potent and selective inhibitor of diacylglycerol lipase alpha (DAGLα), a key enzyme

in the endocannabinoid system.[1][2] DAGLα is primarily responsible for the biosynthesis of the

endocannabinoid 2-arachidonoylglycerol (2-AG), a crucial signaling molecule involved in a

variety of physiological processes. By inhibiting DAGLα, O-7460 effectively reduces the levels

of 2-AG, making it a valuable tool for studying the roles of this endocannabinoid in health and

disease. These application notes provide detailed protocols for the preparation of O-7460 stock

solutions to ensure accurate and reproducible experimental results.

Physicochemical and Biological Properties
A summary of the key quantitative data for O-7460 is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₂₅H₄₈FO₅P [1]

Molecular Weight 478.6 g/mol [1]

CAS Number 1572051-31-0 [1]

Appearance Colorless to light yellow liquid MedchemExpress

Purity ≥95% [1]

Biological Target
Diacylglycerol Lipase α

(DAGLα)
[1][2]

IC₅₀ 690 nM for human DAGLα [1][2]

Storage -20°C [1]

Stability ≥ 1 year at -20°C [1]

Signaling Pathway of O-7460
O-7460 exerts its effects by inhibiting the activity of DAGLα. This enzyme is responsible for the

hydrolysis of diacylglycerol (DAG) to produce the endocannabinoid 2-arachidonoylglycerol (2-

AG). 2-AG then acts as a retrograde messenger, binding to and activating cannabinoid

receptors (CB1 and CB2) on presynaptic neurons, which in turn modulates neurotransmitter

release. The following diagram illustrates this signaling pathway and the inhibitory action of O-
7460.
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Figure 1: O-7460 inhibits 2-AG synthesis.

Experimental Protocols
Handling of Commercially Supplied O-7460 Solution
O-7460 is often supplied as a solution in methyl acetate.[1] It is critical to handle this solution

appropriately to maintain its integrity and ensure accurate downstream dilutions.

Materials:

O-7460 in methyl acetate

Gas-tight Hamilton syringe

Inert gas (Argon or Nitrogen)

Appropriate volatile solvent for intermediate dilution (e.g., anhydrous DMSO, ethanol)

Vortex mixer

-20°C freezer for storage

Protocol:
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Before opening, allow the vial of O-7460 to equilibrate to room temperature.

To minimize exposure to air and moisture, work in a fume hood and consider using a gentle

stream of inert gas (argon or nitrogen) over the vial opening.

Using a gas-tight Hamilton syringe, carefully withdraw the desired volume of the O-7460
solution.

Immediately seal the vial tightly and store it at -20°C.

Dispense the withdrawn solution into a clean, dry vial containing the desired solvent for your

stock solution (e.g., DMSO).

Mix thoroughly by vortexing.

This newly prepared stock solution should be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles and stored at -20°C.

Preparation of a Stock Solution from Solid O-7460
While O-7460 is commonly supplied as a solution, this protocol outlines the steps for preparing

a stock solution if the compound is obtained in a solid form. Note: Specific solubility data for O-
7460 in common laboratory solvents is not widely published. Therefore, it is recommended to

perform a small-scale solubility test before preparing a large volume of stock solution.

Materials:

O-7460 (solid)

Analytical balance

Appropriate solvent (e.g., Dimethyl sulfoxide (DMSO) or Ethanol)

Volumetric flask

Vortex mixer and/or sonicator

Pipettes
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Cryovials for aliquoting

Protocol:

Calculate the required mass of O-7460:

To prepare a 10 mM stock solution in 1 mL of solvent:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 478.6 g/mol x 1000 mg/g = 4.786 mg

Weighing the compound:

Accurately weigh out the calculated mass of O-7460 using an analytical balance.

Dissolving the compound:

Transfer the weighed O-7460 to a volumetric flask.

Add a portion of the chosen solvent (e.g., DMSO) to the flask.

Vortex or sonicate the solution until the solid is completely dissolved. Gentle warming (to

no more than 37°C) may aid in dissolution, but care should be taken to avoid degradation.

Once dissolved, add the solvent to the final desired volume.

Storage:

Aliquot the stock solution into small, single-use volumes in cryovials to minimize freeze-

thaw cycles.

Store the aliquots at -20°C.

Experimental Workflow Diagram
The following diagram provides a visual representation of the general workflow for preparing an

O-7460 stock solution from a solid form.
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Figure 2: Stock solution preparation workflow.

Application in Cell-Based Assays
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For in vitro experiments, the prepared stock solution of O-7460 needs to be further diluted in a

cell culture medium to the desired final concentration. It is crucial to ensure that the final

concentration of the solvent (e.g., DMSO) is not toxic to the cells (typically ≤ 0.1%).

Example Dilution for a Cell-Based Assay:

Target Concentration: 10 µM in a final volume of 2 mL.

Stock Solution Concentration: 10 mM in DMSO.

Prepare an intermediate dilution of the stock solution. For example, dilute the 10 mM stock

1:100 in cell culture medium to get a 100 µM solution.

Add 200 µL of the 100 µM intermediate solution to 1.8 mL of cell culture medium to achieve

the final 10 µM concentration.

A study on N18TG2 cells demonstrated that O-7460 at a concentration of 10 µM for 20 minutes

was effective in decreasing the ionomycin-induced formation of 2-AG.[2]

In Vivo Applications
For animal studies, O-7460 has been administered via intraperitoneal (i.p.) injection. In mice,

doses ranging from 6-12 mg/kg have been shown to be effective.[2] The formulation for in vivo

use will require careful consideration of the solvent's biocompatibility and the drug's solubility.

Troubleshooting
Precipitation upon dilution in aqueous buffer: If the O-7460 stock solution in an organic

solvent precipitates when diluted into an aqueous medium, try making an intermediate

dilution in a co-solvent system or in a medium containing serum, which can help maintain

solubility.

Compound instability: To ensure the stability of O-7460, always store it at -20°C, protect it

from light, and avoid multiple freeze-thaw cycles by preparing single-use aliquots.

Safety Precautions
O-7460 is for research use only and is not for human or veterinary use.[1]
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Handle the compound and its solutions in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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